Cas no 20872-58-6 (4-(phenylsulfonyl)quinoline 1-oxide)
20872-58-6 structure
Product Name:4-(phenylsulfonyl)quinoline 1-oxide
CAS No:20872-58-6
MF:C15H11NO3S
MW:285.317742586136
CID:1396616
PubChem ID:167941
Update Time:2025-04-20
4-(phenylsulfonyl)quinoline 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 4-(phenylsulfonyl)quinoline 1-oxide
- Quinoline, 4-(phenylsulfonyl)-, 1-oxide
- 4-(benzenesulfonyl)-1-oxidoquinolin-1-ium
- DTXSID10174988
- 20872-58-6
-
- Inchi: 1S/C15H11NO3S/c17-16-11-10-15(13-8-4-5-9-14(13)16)20(18,19)12-6-2-1-3-7-12/h1-11H
- InChI Key: KKZWHOCFIVZRBV-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=C[N+](=C2C=CC=CC=12)[O-])(=O)=O
Computed Properties
- Exact Mass: 285.04603
- Monoisotopic Mass: 285.04596439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 68Ų
Experimental Properties
- PSA: 61.08
4-(phenylsulfonyl)quinoline 1-oxide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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